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Compound of Interest

Compound Name: Propanenitrile, 3-mercapto-

Cat. No.: B087174 Get Quote

This guide provides an in-depth exploration of Propanenitrile, 3-mercapto-, a versatile

bifunctional molecule of significant interest in chemical synthesis, materials science, and drug

development. We will delve into its fundamental properties, nomenclature, synthesis, and

diverse applications, offering field-proven insights and detailed protocols for the discerning

researcher.

Chemical Identity and Nomenclature
Propanenitrile, 3-mercapto- is an organosulfur compound characterized by the presence of

both a thiol (-SH) and a nitrile (-CN) functional group.[1] This dual reactivity is the cornerstone

of its utility in various chemical transformations.[2] The compound is a colorless, malodorous

liquid.[3]

Synonyms and Alternative Names
Accurate identification of chemical compounds is paramount in research and development.

Propanenitrile, 3-mercapto- is known by several synonyms and alternative names in the

literature and commercial listings, which can sometimes be a source of confusion. The

following table summarizes the most common nomenclature associated with this compound.
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Name Type Name Source

Systematic Name Propanenitrile, 3-mercapto- [2][4][5]

IUPAC Name 3-Sulfanylpropanenitrile [1][2][4]

Common Synonyms 3-Mercaptopropionitrile [1][4][5][6][7]

β-Mercaptopropionitrile [1][2][6][7]

2-Cyanoethanethiol [1][2][3][6][7][8]

1-Cyano-2-mercaptoethane [4][6][7][8]

2-Cyanoethyl mercaptan [4][6][7][8]

Ethanethiol, 2-cyano- [4]

CAS Registry Number 1001-58-7 [1][2][4][5][6][7]

Key Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is essential for its

effective use in experimental design.
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Property Value Source

Molecular Formula C₃H₅NS [1][2][4][5][6][7][8]

Molecular Weight 87.14 g/mol [1][5][6][7][8]

Appearance Colorless liquid [1][3]

Boiling Point
30–32 °C at 0.08-0.12 mmHg;

87 °C at 15 torr
[1][3]

Density 1.0696 g/cm³ [1]

pKa 9.07±0.10 (Predicted) [6]

Flash Point 77 °C [8]

Solubility

Soluble in most organic

solvents, partially soluble in

water.

[3]

Synthesis of Propanenitrile, 3-mercapto-
The synthesis of Propanenitrile, 3-mercapto- can be achieved through several routes. A

common and well-documented method involves the reaction of acrylonitrile with a sulfur

source.

Synthesis from Acrylonitrile and Alkaline Hydrosulfide
One prominent synthetic pathway involves the reaction of acrylonitrile with sodium hydrosulfide

under alkaline conditions, which initially forms thiodipropionitrile.[9] This intermediate is then

reacted with alkaline hydrosulfide in the presence of a base to yield 3-mercaptopropionitrile.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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